Cas no 1352564-61-4 (2-bromo-5-(prop-2-yn-1-yl)thiophene)

• Product Name: 2-bromo-5-(prop-2-yn-1-yl)thiophene
• CAS No: 1352564-61-4
• MF: C₇H₅BrS
• MW: 201.083599805832
• CID: 5981890
• PubChem ID: 119085005
• Update Time: 2025-05-20

2-bromo-5-(prop-2-yn-1-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-bromo-5-(2-propyn-1-yl)-
• 2-bromo-5-(prop-2-yn-1-yl)thiophene
• EN300-1916561
• 1352564-61-4

• Inchi： 1S/C7H5BrS/c1-2-3-6-4-5-7(8)9-6/h1,4-5H,3H2
• InChI Key： HWSPRVAWSPSINR-UHFFFAOYSA-N
• SMILES： C1(Br)SC(CC#C)=CC=1

Computed Properties

• Exact Mass: 199.92953g/mol
• Monoisotopic Mass: 199.92953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.568±0.06 g/cm3(Predicted)
• Boiling Point: 212.3±25.0 °C(Predicted)

Additional information on 2-bromo-5-(prop-2-yn-1-yl)thiophene

2-Bromo-5-(prop-2-yn-1-yl)thiophene: A Comprehensive Overview

2-Bromo-5-(prop-2-yn-1-yl)thiophene, also known by its CAS number 1352564-61-4, is a heterocyclic compound with a thiophene ring substituted at positions 2 and 5. The compound features a bromine atom at position 2 and a propargyl group (prop-2-yn-1-yl) at position 5, making it a valuable intermediate in organic synthesis. This molecule has garnered significant attention in recent years due to its unique electronic properties and potential applications in various fields, including materials science, drug discovery, and catalysis.

The thiophene ring system is a five-membered aromatic heterocycle containing one sulfur atom. Substitution patterns on the thiophene ring can significantly influence its electronic properties, reactivity, and applications. In the case of 2-bromo-5-(propargyl)thiophene, the presence of bromine at position 2 introduces electron-withdrawing effects, while the propargyl group at position 5 introduces electron-donating effects. This combination creates a unique electronic environment that makes the compound highly versatile in synthetic chemistry.

Recent studies have highlighted the importance of bromothiophenes as key intermediates in the synthesis of advanced materials. For instance, researchers have explored the use of bromothiophenes in the construction of two-dimensional materials, such as graphene analogs, due to their ability to form stable π-conjugated systems. The propargyl group in 2-bromo-5-(propargyl)thiophene further enhances its reactivity, making it an ideal candidate for click chemistry reactions, which are widely used in drug discovery and materials synthesis.

In the field of catalysis, bromothiophenes have been investigated as potential ligands for transition metal catalysts. The sulfur atom in the thiophene ring can coordinate with metal centers, enabling the design of highly efficient catalysts for various reactions, including cross-coupling reactions and hydrogenation processes. The substitution pattern of 2-bromo-5-(propargyl)thiophene allows for fine-tuning of the ligand's electronic properties, which can significantly influence catalytic activity and selectivity.

Another area where bromothiophenes have shown promise is in optoelectronic materials. The thiophene ring's aromaticity and conjugation make it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The bromine substitution at position 2 can modulate the optical properties of the molecule, while the propargyl group can serve as a handle for further functionalization to tailor the material's properties for specific applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of bromothiophenes. Density functional theory (DFT) calculations have revealed that the bromine atom introduces significant electron-withdrawing effects, which can enhance the molecule's reactivity towards nucleophilic substitution reactions. This understanding has facilitated the design of more efficient synthetic routes for bromothiophenes, including 2-bromo-5-(propargyl)thiophene.

In terms of synthesis, bromothiophenes can be prepared via various methods, including electrophilic substitution reactions on thiophene derivatives. For example, bromination of 5-propargylthiophene using bromine or N-bromosuccinimide (NBS) under appropriate conditions can yield 2-bromo-5-(propargyl)thiophene. The reaction conditions must be carefully optimized to ensure high yields and selectivity for the desired product.

The propargyl group in 2-bromo-5-(propargyl)thiophene makes it particularly useful in click chemistry reactions. For instance, copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions can be employed to form complex molecules by connecting this compound with azide-containing partners. This approach has been widely used in drug discovery to construct bioactive molecules with diverse structures.

Furthermore, bromothiophenes have been explored as building blocks for supramolecular chemistry. The sulfur atom in the thiophene ring can participate in non-covalent interactions, such as hydrogen bonding and π–π stacking, enabling the formation of self-assembled structures with potential applications in nanotechnology.

In conclusion, 2-bromo-5-(propargyl)thiophene, with its unique substitution pattern and versatile reactivity, is a valuable compound with wide-ranging applications in organic synthesis, catalysis, optoelectronics, and materials science. Ongoing research continues to uncover new opportunities for this compound, underscoring its importance as a key building block in modern chemical research.